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Compound of Interest

Compound Name: Disperse Violet S press cake

Cat. No.: B12281992

Get Quote

Executive Summary
This application note details the extraction and quantification of Disperse Violet 26 (C.I. 62025)

from raw press cake.[1] Unlike finished dye powders, press cake is a complex matrix containing

20–50% moisture, unreacted intermediates (e.g., 1,4-diamino-2,3-dichloroanthraquinone), and

synthesis by-products.[1]

We present two distinct workflows:

Method A (Reference Standard): Exhaustive Soxhlet extraction using Chlorobenzene for

mass balance and total yield determination.[1]

Method B (Rapid QC): Ultrasonic-Assisted Extraction (UAE) using Acetone for in-process

monitoring.[1]

Both methods are coupled with a validated HPLC-PDA protocol to ensure specificity against

structural congeners.[1]
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Chemical Context & Solubility Profile
Target Analyte: Disperse Violet 26 (1,4-diamino-2,3-diphenoxyanthraquinone) CAS: 6408-72-6

Nature: Hydrophobic anthraquinone derivative.[1][2][3] High crystallinity often impedes

dissolution in weak solvents.[1]

Solubility Matrix (at 25°C)
Solvent Solubility Rating Application Suitability

Water Insoluble (< 0.1 mg/L)
Wash medium for inorganic

salts

Methanol Low
Not recommended for

quantitative extraction

Acetone Moderate/High
Ideal for Wet Press Cake

(Miscible with residual water)

Chlorobenzene High
Ideal for Soxhlet (High boiling

point: 131°C)

DMF/DMSO Very High
Ideal for HPLC Diluent (Total

dissolution)

Critical Insight: Press cake contains significant water.[1] Using a hydrophobic solvent (like

Chlorobenzene) directly on wet cake can cause phase separation and incomplete extraction.[1]

Method A requires a pre-drying step, while Method B utilizes Acetone's water miscibility to

penetrate the wet matrix.[1]

Decision Matrix: Selecting the Right Protocol
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Figure 1: Decision matrix for selecting the extraction methodology based on analytical

requirements.

Experimental Protocols
Method A: Exhaustive Soxhlet Extraction (Reference
Method)
Best for: Final product release, establishing reference standards, and analyzing dry cakes.[1]
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Reagents: Chlorobenzene (ACS Grade).[1] Equipment: Soxhlet apparatus, Cellulose thimbles

(33x80mm), Rotary Evaporator.

Pre-treatment: Dry 5.0 g of press cake at 105°C until constant weight to remove moisture.

Grind the dried cake to a fine powder (< 200 mesh) to break crystal aggregates.

Loading: Weigh exactly 2.0 g (

) of dried powder into a cellulose thimble.

Extraction:

Add 150 mL Chlorobenzene to the round-bottom flask.

Reflux at 140°C (bath temp) for 6 hours (approx. 4–6 cycles/hour).

Endpoint: Solvent in the siphon tube must appear colorless.[1]

Concentration: Evaporate the extract to dryness using a rotary evaporator under reduced

pressure.

Reconstitution: Dissolve the residue in 100.0 mL DMF (Volumetric Flask). This is the Stock

Solution A.

Method B: Rapid Ultrasonic-Assisted Extraction (UAE)
Best for: Wet press cake, time-sensitive process checks.[1]

Reagents: Acetone (HPLC Grade). Equipment: High-frequency Ultrasonic bath (40 kHz) or

Probe Sonicator.

Weighing: Weigh 1.0 g equivalent of dry dye (calculate based on LOD) into a 100 mL

volumetric flask.

Note: If cake is 40% solids, weigh 2.5 g of wet cake.[1]

Solvent Addition: Add 60 mL of Acetone. The acetone will mix with the residual water in the

cake, facilitating penetration.[1]
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Sonication: Sonicate for 20 minutes at ambient temperature. Ensure the bath water level

matches the solvent level.[1]

Caution: Acetone is volatile.[1][4] Seal flask tightly with Parafilm to prevent evaporation

errors.[1]

Make up: Allow to cool to room temperature. Dilute to volume with Acetone.

Filtration: Filter a 5 mL aliquot through a 0.45 µm PTFE syringe filter. This is Stock Solution

B.

Analytical Quantification (HPLC-PDA)
Once extracted, the Disperse Violet 26 must be quantified against a known standard.[1]

Instrumental Parameters
Parameter Setting

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

150 mm, 5 µm

Mobile Phase A Water + 0.1% Phosphoric Acid (H₃PO₄)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Injection Vol 10 µL

Detection
UV-Vis at 545 nm (λmax) and 254 nm

(Impurities)

Column Temp 30°C

Gradient Profile[1][5]
0–2 min: 50% B (Isocratic hold)[1]

2–15 min: 50%

95% B (Linear Gradient)[1]
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15–20 min: 95% B (Wash)[1]

20–22 min: 95%

50% B (Re-equilibration)

Calculation
Calculate the purity or strength using the external standard method:

Where:

= Peak Area (at 545 nm)[1]

= Concentration (mg/mL)[1]

= Purity of Reference Standard (%)[1]
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Figure 2: End-to-end workflow from raw press cake to quantitative data.

Troubleshooting & Optimization
Low Recovery: If using Method B (Acetone), the presence of high inorganic salts (from

synthesis) can encapsulate the dye.[1] Add 5% water to the acetone to help dissolve salts

and release trapped dye.[1]

Ghost Peaks: Anthraquinones are "sticky."[1] If ghost peaks appear in blank runs, increase

the wash step (95% ACN) to 10 minutes or switch the diluent to DMF.
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Peak Tailing: Disperse Violet 26 has amino groups.[1][5][6] Ensure the mobile phase is

acidified (pH ~2.5 with Phosphoric Acid) to suppress ionization and sharpen peaks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Disperse Violet 26 | 6408-72-6 [chemicalbook.com]

2. Disperse Violet 26 CAS#: 6408-72-6 [m.chemicalbook.com]

3. royal-chem.com [royal-chem.com]

4. aksci.com [aksci.com]

5. nbinno.com [nbinno.com]

6. echemi.com [echemi.com]

7. biosynth.com [biosynth.com]

8. researchgate.net [researchgate.net]

9. worlddyevariety.com [worlddyevariety.com]

10. staff-old.najah.edu [staff-old.najah.edu]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.nbinno.com/article/disperse-dyes/chemistry-behind-disperse-violet-26-properties-applications-tr
https://www.echemi.com/products/pid_Rock12232-disperseviolet26.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.nbinno.com/article/disperse-dyes/chemistry-behind-disperse-violet-26-properties-applications-tr
https://www.echemi.com/products/pid_Rock12232-disperseviolet26.html
https://www.biosynth.com/p/FD170745/6408-72-6-disperse-violet-26
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.researchgate.net/figure/Solvents-applied-for-the-extraction-of-disperse-dyes-from-dyed-polyester-fibers_fig2_331021458
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC1000000%2F
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
http://www.worlddyevariety.com/solvent-dyes/solvent-violet-26.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.echemi.com/products/pid_Rock12232-disperseviolet26.html
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.worlddyevariety.com%2Fsolvent-dyes%2Fsolvent-violet-26.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
http://www.worlddyevariety.com/solvent-dyes/solvent-violet-26.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://staff-old.najah.edu/sites/default/files/hplc_determination_of_four_textile_dyes_and_studying_their_degradation_using_spectrophotometric_technique_0.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123332317
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Ffull%2F10.1080%2F10826076.2020.1746682
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://www.benchchem.com/product/b12281992?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127575.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3127575_EN.htm
https://www.royal-chem.com/disperse-violet-26.html
https://aksci.com/sds/T546_SDS.pdf
https://www.nbinno.com/article/disperse-dyes/chemistry-behind-disperse-violet-26-properties-applications-tr
https://www.echemi.com/products/pid_Rock12232-disperseviolet26.html
https://www.biosynth.com/p/FD170745/6408-72-6-disperse-violet-26
https://www.researchgate.net/figure/Solvents-applied-for-the-extraction-of-disperse-dyes-from-dyed-polyester-fibers_fig2_331021458
http://www.worlddyevariety.com/solvent-dyes/solvent-violet-26.html
https://staff-old.najah.edu/sites/default/files/hplc_determination_of_four_textile_dyes_and_studying_their_degradation_using_spectrophotometric_technique_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. cabidigitallibrary.org [cabidigitallibrary.org]

To cite this document: BenchChem. [Application Note: Solvent Extraction & Analytical
Protocols for Disperse Violet 26 Press Cake]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12281992/docs#application-note-solvent-
extraction-analytical-protocols-for-disperse-violet-26-press-cake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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